N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide

• IUPAC Name: N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C22H27NO/c1-17-12-14-19(15-13-17)21(18-8-4-2-5-9-18)16-22(24)23-20-10-6-3-7-11-20/h2,4-5,8-9,12-15,20-21H,3,6-7,10-11,16H2,1H3,(H,23,24)
• InChI Key: SCCRLWZKUCUTHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)NC2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol

Description

N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide is an organic compound with a complex structure that includes a cyclohexyl group, a methylphenyl group, and a phenylpropanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide typically involves the reaction of cyclohexylamine with 3-(4-methylphenyl)-3-phenylpropanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane at low temperatures to control the reaction rate and improve yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-cyclohexyl-3-(4-methylphenyl)-3-phenylpropanamide: shares structural similarities with other amides and aromatic compounds, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties